N-(2,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C18H28N2O/c1-13-5-6-16(4)17(10-13)19-18(21)7-8-20-11-14(2)9-15(3)12-20/h5-6,10,14-15H,7-9,11-12H2,1-4H3,(H,19,21)
• InChI Key: SNFXETNYWHPWJA-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCC(=O)NC2=C(C=CC(=C2)C)C)C
• solubility: 32.7 [ug/mL]

Description

N-(2,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide, commonly known as DMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of piperidine compounds and is widely used in the field of neuroscience research.

Mechanism of Action

DMPP acts as an agonist of nAChRs, meaning that it binds to and activates these receptors. This results in the release of neurotransmitters such as dopamine, which play a key role in various physiological processes such as learning, memory, and reward.
Biochemical and Physiological Effects:
DMPP has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the activation of intracellular signaling pathways. These effects are thought to be responsible for its potential therapeutic applications in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPP in lab experiments is its high potency and selectivity for nAChRs. This makes it a useful tool for studying the function and properties of these receptors in a controlled setting. However, DMPP also has some limitations, such as its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research involving DMPP, including the development of new drugs targeting nAChRs, the investigation of its potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease, and the exploration of its effects on other physiological processes such as inflammation and immune function. Additionally, further studies are needed to fully understand the mechanism of action of DMPP and its potential side effects.

Synthesis Methods

DMPP can be synthesized using a variety of methods, including the reaction of 2,5-dimethylbenzoyl chloride with 3,5-dimethylpiperidine in the presence of a base such as triethylamine. Other methods involve the use of different reagents or catalysts to achieve the desired product.

Scientific Research Applications

DMPP has been used in a wide range of scientific research applications, particularly in the field of neuroscience. It is commonly used as a tool to study the function and properties of nicotinic acetylcholine receptors (nAChRs), which are important targets for drug development due to their involvement in various neurological disorders.